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Compound of Interest

Compound Name: 4-Hydroxybenzenesulfonic acid

Cat. No.: B156009 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the ortho, meta, and para isomers

of hydroxybenzenesulfonic acid, also known as phenolsulfonic acid. It covers their core

physicochemical properties, detailed experimental protocols for synthesis and analysis, and

their roles as versatile chemical intermediates.

Introduction to Hydroxybenzenesulfonic Acid
Isomers
Hydroxybenzenesulfonic acid (C₆H₆O₄S) is an aromatic organic compound that plays a

significant role as an intermediate in the synthesis of pharmaceuticals, dyes, and specialty

polymers.[1] The relative positions of the hydroxyl (-OH) and sulfonic acid (-SO₃H) groups on

the benzene ring give rise to three distinct structural isomers:

2-hydroxybenzenesulfonic acid (ortho-isomer)

3-hydroxybenzenesulfonic acid (meta-isomer)

4-hydroxybenzenesulfonic acid (para-isomer)

The positioning of these functional groups significantly influences the chemical and physical

properties of each isomer, dictating their synthesis, stability, and applications.[1] Commercial

phenolsulfonic acid is often supplied as a mixture of the ortho and para isomers.[2][3]
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Physicochemical Properties
The properties of the hydroxybenzenesulfonic acid isomers are summarized in the tables below

for clear comparison. Data for the meta-isomer is less common in literature as it is not the

primary product of direct phenol sulfonation.

Table 1: General and Physical Properties of Hydroxybenzenesulfonic Acid Isomers

Property
2-
Hydroxybenzenesu
lfonic Acid (ortho)

3-
Hydroxybenzenesu
lfonic Acid (meta)

4-
Hydroxybenzenesu
lfonic Acid (para)

Synonyms o-Phenolsulfonic acid m-Phenolsulfonic acid
p-Phenolsulfonic acid,

Sulfocarbolic acid[4]

CAS Number 609-46-1 585-38-6[5] 98-67-9[6]

Molecular Formula C₆H₆O₄S C₆H₆O₄S[5] C₆H₆O₄S[6]

Molecular Weight 174.18 g/mol 174.18 g/mol [5] 174.17 g/mol [4]

Appearance
Yellowish liquid (often

in mixture)[3]
Not widely reported

White to light yellow

crystalline solid[6]

Melting Point 145 °C (decomposes) N/A
52 °C (decomposes)

[4]

Boiling Point ~275 °C (estimate) N/A ~275 °C (estimate)[4]

Solubility
Miscible with water

and alcohol
Soluble in water

Soluble in water and

alcohol[1][4]

Density
~1.38 g/cm³

(estimate)
~1.57 g/cm³[5] ~1.34 g/mL at 25 °C[4]

Table 2: Chemical and Spectroscopic Properties of Hydroxybenzenesulfonic Acid Isomers
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Property
2-
Hydroxybenzenesu
lfonic Acid (ortho)

3-
Hydroxybenzenesu
lfonic Acid (meta)

4-
Hydroxybenzenesu
lfonic Acid (para)

IUPAC Name

2-

hydroxybenzenesulfon

ic acid

3-

hydroxybenzenesulfon

ic acid[5]

4-

hydroxybenzenesulfon

ic acid

pKa -0.60 (Predicted) Not widely reported 9.11 (at 25 °C)[4]

LogP 1.72 (Predicted) 1.72 (Predicted)[5] 0.41 (at 25 °C)[4]

Canonical SMILES
C1=CC=C(C(=C1)O)S

(=O)(=O)O

C1=CC(=CC(=C1)S(=

O)(=O)O)O[7]

C1=CC(=CC=C1O)S(

=O)(=O)O

InChI Key
IULJSGIJJZZUMF-

UHFFFAOYSA-N

ZCLXQTGLKVQKFD-

UHFFFAOYSA-N[7]

FEPBITJSIHRMRT-

UHFFFAOYSA-N[6]

Synthesis of Isomers: Experimental Protocols
The primary method for industrial synthesis is the direct sulfonation of phenol, which yields a

mixture of ortho and para isomers. The formation of the meta isomer requires a different

synthetic strategy.

Synthesis of ortho- and para-Hydroxybenzenesulfonic
Acid via Sulfonation of Phenol
The sulfonation of phenol is a classic example of a reaction under kinetic versus

thermodynamic control.[8] The ratio of ortho to para isomers is highly dependent on the

reaction temperature.[8]

Kinetic Control (Low Temperature): At lower temperatures (e.g., 25°C), the reaction is under

kinetic control, and the faster-forming ortho-isomer is the major product.[8][9]

Thermodynamic Control (High Temperature): At higher temperatures (e.g., 100°C), the

sulfonation becomes reversible. This allows the initially formed ortho-isomer to revert to

phenol and then reform as the more thermodynamically stable para-isomer, which becomes

the major product.[7][8][9]
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Step 1: Diazotization Step 2: Hydrolysis

3-Aminobenzenesulfonic Acid Diazonium Salt Intermediate

  NaNO₂, HCl (aq)
  0-5°C 3-Hydroxybenzenesulfonic Acid

  H₂O, H₂SO₄

  Heat

Sample Preparation
(Dilution in Mobile Phase)

Injection onto
HPLC System

Separation on
Reverse-Phase Column

(e.g., C18)

Detection
(UV-Vis Detector)

Data Analysis
(Chromatogram)

Key Application Areas

Hydroxybenzenesulfonic Acid Isomers(ortho, meta, para)

Dye & Pigment Synthesis Pharmaceutical Intermediates Polymer & Resin Production Electroplating Additives Acid Catalysts
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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